N-[1-(4-bromophenyl)ethyl]cyclopentanamine

• Molecular Formula: C13H18BrN
• Molecular Weight: 268.19 g/mol
• IUPAC Name: N-[1-(4-bromophenyl)ethyl]cyclopentanamine
• InChI: InChI=1S/C13H18BrN/c1-10(15-13-4-2-3-5-13)11-6-8-12(14)9-7-11/h6-10,13,15H,2-5H2,1H3
• InChI Key: JBTNLUILGWKLSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Br)NC2CCCC2

Description

N-[1-(4-bromophenyl)ethyl]cyclopentanamine is a useful research compound. Its molecular formula is C13H18BrN and its molecular weight is 268.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-bromophenyl)ethanone (500 mg, 2.5 mmol) in ethanol (16 mL) was added cyclopentanamine (320 mg, 3.8 mmol) and the reaction mixture was heated at 50° C. for 18 h. The reaction mixture was cooled to 0° C. and sodium borohydride (140 mg, 3.8 mmol) was added and the reaction mixture was warmed to room temperature and stirred for 30 min. The reaction mixture was quenched with 2 M aqueous ammonium hydroxide and extracted with methylene chloride. The combined organic layers were dried over sodium sulfate, filtered and concentrated to afford the desired product (600 mg, 90%) as a red oil: ESI MS m/z 269 [C13H18BrN+H]+.